4-(2-Methoxyphenyl)-3-methylbenzoic acid
Cat. No. B1323507
M. Wt: 242.27 g/mol
InChI Key: MZUPKIVDGOJXSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08202865B2
Procedure details
To solution of methyl 2′-methoxy-2-methylbiphenyl-4-carboxylate, prepared in Step 1 (2 g; 7.80 mmol; 1 eq.) in EtOH (60 mL), was added at RT an aqueous solution of sodium hydroxide (4.68 mL; 5 M; 23.41 mmol; 3 eq.). The reaction mixture was stirred at 60° C. for one hour. The reaction mixture was concentrated under vacuum to give an orange solid. It was taken up in water (400 mL) and the aqueous phase was washed twice with EtOAc (200 mL). Aqueous phase was acidified with concentrated HCl (2 mL) to pH 2. Then it was concentrated under vacuum until a precipitate was formed. (⅕ of volume). The suspension was filtered off and dried under vacuum to afford the title compound as a brown solid. 1H NMR: (DMSO-d6, 300 MHz) δ 12.89 (s, 1H), 7.86 (s, 1H), 7.82-7.79 (dd, J=7.99 Hz, J=1.23 Hz, 1H), 7.46-7.40 (m, 1H), 7.26-7.23 (d, J=7.68 Hz, 1H), 7.16-7.04 (m, 3H), 3.75 (s, 3H), 2.13 (s, 3H). LC/MS (Method A): 240.9 (M−H)−. HPLC (Method A) Rt 4.05 min (Purity: 98.5%).
Name
methyl 2′-methoxy-2-methylbiphenyl-4-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[C:9]1[CH:14]=[CH:13][C:12]([C:15]([O:17]C)=[O:16])=[CH:11][C:10]=1[CH3:19].[OH-].[Na+]>CCO.O>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[C:9]1[CH:14]=[CH:13][C:12]([C:15]([OH:17])=[O:16])=[CH:11][C:10]=1[CH3:19] |f:1.2|
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Inputs
Step One
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Name
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methyl 2′-methoxy-2-methylbiphenyl-4-carboxylate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(C=CC=C1)C1=C(C=C(C=C1)C(=O)OC)C
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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Quantity
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4.68 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 60° C. for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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to give an orange solid
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WASH
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Type
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WASH
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Details
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the aqueous phase was washed twice with EtOAc (200 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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Then it was concentrated under vacuum until a precipitate
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CUSTOM
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Type
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CUSTOM
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Details
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was formed
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FILTRATION
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Type
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FILTRATION
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Details
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The suspension was filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1)C1=C(C=C(C=C1)C(=O)O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
